6-[4-(4-fluorophenyl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

Specification

• CAS No.: 2640949-35-3
• Molecular Formula: C20H23FN6O
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(oxolan-2-ylmethyl)purine
• Standard InChI: InChI=1S/C20H23FN6O/c21-15-3-5-16(6-4-15)25-7-9-26(10-8-25)19-18-20(23-13-22-19)27(14-24-18)12-17-2-1-11-28-17/h3-6,13-14,17H,1-2,7-12H2
• Standard InChI Key: ZCEMWLZCGYRLRW-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CN2C=NC3=C2N=CN=C3N4CCN(CC4)C5=CC=C(C=C5)F
• Canonical SMILES: C1CC(OC1)CN2C=NC3=C2N=CN=C3N4CCN(CC4)C5=CC=C(C=C5)F

Introduction

The compound 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine is a synthetic molecule that integrates structural features of purines, piperazines, and oxolane moieties. These components are commonly associated with biological activity in medicinal chemistry. This compound's unique structure suggests potential applications in pharmacology, particularly in receptor modulation, enzyme inhibition, or as a scaffold for drug development.

Structural Overview

Chemical Formula: C17H19FN6O
Molecular Weight: 342.37 g/mol

The structure includes:

• Purine Core: A bicyclic nitrogenous base that serves as a scaffold for bioactivity.

• Piperazine Ring: A six-membered heterocyclic amine with potential receptor-binding properties.

• Fluorophenyl Substituent: Enhances lipophilicity and may contribute to receptor affinity.

• Oxolane (tetrahydrofuran) Moiety: Provides flexibility and solubility to the molecule.

Synthesis Pathway

The synthesis of this compound typically involves:

• Purine Functionalization: Introducing substituents at the 6th and 9th positions of the purine ring.

• Piperazine Derivatization: Coupling a fluorophenyl group to the piperazine ring.

• Oxolane Attachment: Alkylation at the purine's 9th position using oxolane derivatives.

The reaction conditions often include:

• Solvents like dimethylformamide (DMF) or acetonitrile.

• Catalysts such as potassium carbonate or sodium hydride.

• Reaction monitoring via thin-layer chromatography (TLC).

Receptor Interaction

The piperazine group is known to interact with G-protein-coupled receptors (GPCRs), including serotonin and dopamine receptors, making this compound a candidate for neurological or psychiatric drug development.

Enzyme Inhibition

Purine derivatives are often inhibitors of enzymes such as kinases or phosphodiesterases, which are implicated in cancer, inflammation, and cardiovascular diseases.

Antiviral Activity

The purine scaffold is a common feature in antiviral agents targeting viral polymerases or reverse transcriptases.